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Compound of Interest

Compound Name: 2-Chloro-1-pentene

Cat. No.: B14668074

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Chloro-1-pentene, with the Chemical Abstracts Service (CAS) registry number 42131-85-1,
is a chlorinated alkene of interest in synthetic organic chemistry. Its structure, featuring a vinyl
chloride moiety attached to a propyl group, presents a versatile platform for a variety of
chemical transformations. This technical guide provides a concise summary of its known
properties, based on available data. Due to its specific nature, comprehensive experimental
protocols and biological pathway information are not extensively documented in publicly
accessible literature.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chloro-1-pentene is presented below.
These values are primarily derived from computational models and aggregated chemical
databases.
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Property Value Source
Molecular Formula CsHoCl PubChem
Molecular Weight 104.57 g/mol PubChem
Boiling Point 96.0 °C (Predicted) Chemspider
Density 0.9£0.1 g/cm3 (Predicted) Chemspider
Refractive Index 1.427 (Predicted) Chemspider
Flash Point 1.7+13.2 °C (Predicted) Chemspider
Enthalpy of Vaporization 32.8£2.9 kJ/mol (Predicted) Chemspider

Spectroscopic Data

Detailed experimental spectra for 2-Chloro-1-pentene are not widely available. However,
predicted spectral characteristics can be inferred from its structure.

e 1H NMR: Protons on the double bond would appear as distinct signals in the vinyl region
(typically 5-6 ppm). The allylic protons on the adjacent CHz group would likely be deshielded.
The remaining protons of the propyl chain would exhibit characteristic splitting patterns in the
upfield region.

e 13C NMR: The two olefinic carbons would be expected in the range of 110-140 ppm. The
carbon bearing the chlorine atom would be significantly deshielded.

e Infrared (IR) Spectroscopy: Key vibrational modes would include C=C stretching around
1640 cm~1, and C-Cl stretching in the fingerprint region (typically 600-800 cm™1).

Reactivity and Synthetic Applications

The chemical reactivity of 2-Chloro-1-pentene is dictated by the presence of the carbon-
carbon double bond and the carbon-chlorine bond.
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Figure 1. Potential reaction pathways for 2-Chloro-1-pentene.

» Electrophilic Addition: The double bond can undergo addition reactions with various
electrophiles. The regioselectivity of such additions would be governed by the electronic
effects of the chlorine atom.

¢ Nucleophilic Substitution: While vinyl halides are generally unreactive towards nucleophilic
substitution, under certain conditions (e.g., using a strong base to form an alkyne
intermediate or through transition-metal catalysis), the chlorine atom can be displaced.

e Cross-Coupling Reactions: The vinyl chloride moiety makes 2-Chloro-1-pentene a potential
substrate for various transition-metal-catalyzed cross-coupling reactions, such as Suzuki,
Heck, and Sonogashira couplings, allowing for the formation of new carbon-carbon bonds.

o Polymerization: The double bond could potentially participate in polymerization reactions,
although the steric hindrance and electronic effects of the chlorine and propyl groups would
influence the feasibility and outcome.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis or specific reactions of 2-
Chloro-1-pentene (CAS 42131-85-1) are not readily found in open literature. A general
synthetic approach could involve the chlorination of 1-pentyne or the elimination of HCI from a

dichloropentane precursor.

A hypothetical workflow for a cross-coupling reaction is outlined below.
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Figure 2. Generalized workflow for a Suzuki cross-coupling reaction.
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Disclaimer: This document is intended for informational purposes for qualified professionals.
The predicted data has not been experimentally verified and should be used with caution. All
laboratory work should be conducted with appropriate safety precautions.

« To cite this document: BenchChem. [2-Chloro-1-pentene (CAS: 42131-85-1): A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14668074#2-chloro-1-pentene-cas-number-42131-
85-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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